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Compound of Interest

Compound Name: Croscarmellose sodium

Cat. No.: B213156

Abstract: Croscarmellose sodium (CCS) is a vital superdisintegrant in the pharmaceutical
industry, prized for its ability to facilitate the rapid disintegration of solid oral dosage forms.[1]
As an internally cross-linked sodium carboxymethylcellulose (NaCMC), its unique fibrous
structure and hydrophilic nature enable it to work effectively at low concentrations, typically
between 0.5% and 5%.[1][2] This technical guide provides an in-depth examination of the core
physicochemical properties of croscarmellose sodium, detailing the experimental protocols
used for their characterization and the impact of these properties on its function as a
pharmaceutical excipient.

Chemical Structure and Synthesis

Croscarmellose sodium is the sodium salt of a cross-linked, partly O-(carboxymethylated)
cellulose.[3][4] The synthesis begins by soaking crude cellulose (typically from wood pulp or
cotton fibers) in a sodium hydroxide solution to produce alkali cellulose.[5][6][7] This is followed
by a reaction with sodium monochloroacetate to form sodium carboxymethylcellulose.[5][6]
During this process, excess sodium monochloroacetate hydrolyzes to glycolic acid, which in
turn catalyzes the formation of ester cross-links between the cellulose chains.[5][7] This cross-
linking is critical, as it renders the polymer insoluble in water while permitting it to absorb and
swell significantly, a key attribute for a disintegrant.[1][6][8]
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Caption: Synthesis workflow for Croscarmellose Sodium.

The resulting polymer is a white, odorless, and free-flowing fibrous powder.[2][8][9] Scanning
Electron Microscopy (SEM) reveals an elongated, straw-like fibrous structure, which contributes
to its water-wicking capabilities.[10][11]

Physicochemical Properties

The functionality of croscarmellose sodium is dictated by a specific range of physicochemical
properties, which are tightly controlled in pharmaceutical-grade material. These properties are
summarized in the tables below.
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Table 1: General Physicochemical Properties of Croscarmellose Sodium

Property Description Typical Value/Range
A visual description of the White to greyish-white, fibrous
Appearance
powder. powder.[2][8][9]
The characteristic smell of the
Odor Odorless.[2][9]
substance.
- Insoluble in water and organic
. The ability of the substance to .
Solubility solvents; swells rapidly in

dissolve in various solvents.

aqueous media.[1][7][9][12]

Swelling Capacity

The extent to which the
material expands upon contact

with water.

Swells to 4-8 times its original

volume.[7]

Bulk Density

The mass of the powder in a
given volume, including inter-

particle voids.

~ 0.40-0.70 g/mL.[2]

Particle Morphology

The shape and surface
features of the individual

particles.

Elongated, fibrous, porous
structure.[10][11]

Table 2: Pharmacopeial Specifications for Croscarmellose Sodium (USP/BP/EP)
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Parameter Acceptance Criteria

pH (1% w/v aqueous dispersion) 5.0 — 7.0.[9][13][14]

Loss on Drying Not more than 10.0%.[9][13][14]

Degree of Substitution 0.60 — 0.85 (on the dried basis).[3][13][14]
Residue on Ignition/Sulfated Ash 14.0% — 28.0% (on the dried basis).[3][14]
Settling Volume 10.0 — 30.0 mL.[3][13][14]

Water-Soluble Substances Not more than 10.0%.[13][14][15]

Sodium Chloride & Sodium Glycolate Sum not more than 0.5%.[13][14][16]

Varies by grade, typically 40-400 microns.[2]
Particle Size Sieve analysis may specify >95% passes
through an 80 or 100 mesh.[2][15]

Mechanism of Action as a Superdisintegrant

Croscarmellose sodium functions as a superdisintegrant through a dual mechanism involving
rapid swelling and water wicking.[17] Unlike soluble polymers, the cross-links prevent the
formation of a viscous gel layer that could impede disintegration.[17]

o Water Wicking (Capillary Action): The fibrous and porous nature of CCS patrticles creates a
network that actively draws water into the core of the tablet.[1][8] This rapid hydration is the
initial and critical step.

» Swelling: Upon hydration, the polymer chains expand significantly, but the cross-links
maintain the structural integrity of the particles.[1][6] This omni-directional swelling exerts a
strong disruptive force on the tablet matrix, pushing the particles apart from within.[17]

This combination of wicking and swelling leads to the rapid breakup of the tablet into smaller
granules, thereby increasing the surface area available for drug dissolution and subsequent
absorption.[1][18]
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Caption: Logical flow of the tablet disintegration mechanism.

Experimental Protocols

The quality and performance of croscarmellose sodium are assured through a series of
standardized analytical tests, primarily outlined in pharmacopeias such as the USP.[3]

This test quantifies the average number of carboxymethyl groups per anhydroglucose unit on
the cellulose backbone.[3] It involves a back-titration method.

e Protocol:

o Accurately weigh about 1 g of the sample and transfer it to a 500-mL glass-stoppered
flask.[13][19]

o Add 300 mL of a sodium chloride solution (1 in 10) and 25.0 mL of 0.1 N sodium
hydroxide.[13] Stopper the flask and allow it to stand for 5 minutes with intermittent
shaking.[13]

o Add 5 drops of m-cresol purple indicator and 15 mL of 0.1 N hydrochloric acid from a
burette.[19][20]

o Stopper and shake the flask. If the solution remains violet, add 1-mL portions of 0.1 N HCI
until the solution turns yellow.[20]

o Titrate the excess acid with 0.1 N sodium hydroxide until the color changes back to violet.
[19]

o The degree of substitution is calculated using formulas provided in the USP monograph,
which account for the net base consumed and the residue on ignition of the sample.[3][13]
[19]
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This test measures the swelling capacity of the material in water.[3]

e Protocol:

Add 75 mL of water to a 100-mL graduated cylinder.[3][16]

Add 1.5 g of croscarmellose sodium in 0.5 g portions, shaking vigorously after each
addition.[3][16]

Add water to bring the final volume to 100 mL, shake again until the powder is
homogeneously distributed.[3][16]

Allow the cylinder to stand undisturbed for 4 hours.[3][16]

Record the volume of the settled, swollen mass. The USP acceptance criterion is between
10.0 and 30.0 mL.[3][4]

Moisture content is critical as CCS is hygroscopic.[7][21] It is typically determined by Loss on

Drying (LOD) or Karl Fischer titration.

e Loss on Drying Protocol:

(¢]

Accurately weigh a sample (typically 1-2 g) into a tared weighing bottle.[22]
Place the loaded bottle in a drying oven with the stopper removed.[22]

Dry the sample at 105°C for the time specified in the monograph (e.g., 6 hours) or to a
constant weight.[13][14][22]

Close the bottle inside the oven, transfer to a desiccator to cool to room temperature, and
reweigh.[22]

The percentage loss in weight is calculated. The limit is not more than 10.0%.[13][14]

o Karl Fischer Titration: This method is specific for water and is based on the quantitative

reaction of water with an iodine-sulfur dioxide reagent.[22][23] It is particularly useful for low

moisture levels and can be performed using either volumetric or coulometric techniques.[23]
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[24] The sample is introduced into the Karl Fischer reactor, and the reagent is titrated to an
electrometric endpoint.[22]

Laser diffraction is a widely used technique for determining the particle size distribution of
croscarmellose sodium.[25][26]

 Principle of Laser Diffraction:

o Arepresentative sample of the powder is dispersed (either in a liquid or a dry air stream)
and passed through a laser beam.[25][27]

o The particles scatter the light at angles that are inversely proportional to their size—larger
particles scatter light at smaller angles, while smaller particles scatter light at larger
angles.[25][28][29]

o A series of detectors measure the intensity of the scattered light at various angles.[26][27]

o A mathematical model (typically based on Mie or Fraunhofer theory) is used to calculate
the particle size distribution that created the measured scattering pattern.[26][28] The
result is reported as a volume-equivalent spherical diameter.[25][29]
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Caption: High-level experimental workflow for quality control.
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Conclusion

The physicochemical properties of croscarmellose sodium—from its insoluble, fibrous nature
and high swelling capacity to its tightly controlled degree of substitution and particle size—are
directly linked to its high performance as a pharmaceutical superdisintegrant. A thorough
understanding and rigorous testing of these properties, using standardized experimental
protocols, are essential for researchers, scientists, and drug development professionals to
ensure consistent product quality, predictable tablet disintegration, and optimal drug
bioavailability. The interplay between its chemical structure and physical characteristics makes
croscarmellose sodium an indispensable excipient in the formulation of modern solid oral
dosage forms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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